Cas no 113023-73-7 (4-(1-Bromoethyl)benzoic acid)

• Product Name: 4-(1-Bromoethyl)benzoic acid
• CAS No: 113023-73-7
• MF: C₉H₉BrO₂
• MW: 229.070562124252
• MDL: MFCD00020378
• CID: 91403
• PubChem ID: 5146225
• Update Time: 2025-11-01

4-(1-Bromoethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-Bromoethyl)benzoic acid
• 1-bromo-1-(4-benzoic acid)-ethane
• 4-(1-bromoethyl)-benzoic acid
• 4-(1-bromo-ethyl)-benzoic acid
• 4-(bromoethyl)benzoic acid
• 4-bromoethylbenzoic acid
• AC1NOYC8
• AC1Q1LEK
• ACMC-1C3TF
• Benzoic acid,4-(1-bromoethyl)-
• CTK4A8074
• SureCN508553
• 4-(1-Bromoethyl)
• 4-(1-BROMOETHYL)BENZOIC ACID{Rare Chemical Library}
• AS-59611
• MFCD00020378
• DTXSID30408757
• FT-0616466
• 113023-73-7
• 4-(1-BROMOETHYL)BENZOICACID
• AMY41819
• Benzoic acid, 4-(1-bromoethyl)-
• SCHEMBL508553
• AKOS005207092
• E85524
• CS-0339330
• DTXCID80359609
• DA-20818

• MDL： MFCD00020378
• Inchi： 1S/C9H9BrO2/c1-6(10)7-2-4-8(5-3-7)9(11)12/h2-6H,1H3,(H,11,12)
• InChI Key： VICCYULHZWEWMB-UHFFFAOYSA-N
• SMILES： BrC(C)C1C=CC(C(=O)O)=CC=1
• BRN： 2084039

Computed Properties

• Exact Mass: 227.97900
• Monoisotopic Mass: 227.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: solid
• Density: 1.54
• Melting Point: 155-156°C
• Boiling Point: 324.3°Cat760mmHg
• Flash Point: 150°C
• Refractive Index: 1.594
• Water Partition Coefficient: Insoluble in water.
• PSA: 37.30000
• LogP: 2.84070
• Solubility: Insoluble in water

4-(1-Bromoethyl)benzoic acid Security Information

• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Safety Term：S26;S36/37/39;S45
• Packing Group：III
• HazardClass：8
• PackingGroup：III
• Packing Group：III
• Risk Phrases：R34

Additional information on 4-(1-Bromoethyl)benzoic acid

4-(1-Bromoethyl)benzoic Acid (CAS No. 113023-73-7): An Overview of Its Properties, Applications, and Recent Research

4-(1-Bromoethyl)benzoic acid (CAS No. 113023-73-7) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique molecular structure, which includes a bromoethyl group attached to a benzoic acid moiety. The combination of these functional groups endows 4-(1-Bromoethyl)benzoic acid with a range of chemical properties that make it valuable for various applications.

The molecular formula of 4-(1-Bromoethyl)benzoic acid is C₉H₉BrO₂, and its molecular weight is approximately 217.07 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its solubility in water is limited, which can be advantageous in certain chemical reactions where controlled solubility is required.

In terms of its chemical reactivity, 4-(1-Bromoethyl)benzoic acid exhibits several key features. The bromoethyl group can undergo substitution reactions, making it a useful intermediate in the synthesis of more complex molecules. The carboxylic acid group can participate in esterification, amide formation, and other reactions typical of carboxylic acids. These properties make 4-(1-Bromoethyl)benzoic acid a valuable building block in organic synthesis.

The pharmaceutical industry has shown particular interest in 4-(1-Bromoethyl)benzoic acid. Recent studies have explored its potential as a precursor for the synthesis of novel drugs and drug intermediates. For instance, researchers have investigated the use of 4-(1-Bromoethyl)benzoic acid in the development of anti-inflammatory agents and anticancer drugs. The bromoethyl group can be modified to introduce various functional groups that enhance the biological activity and selectivity of the final product.

In materials science, 4-(1-Bromoethyl)benzoic acid has found applications in the synthesis of polymers and functional materials. Its reactivity and versatility make it suitable for creating copolymers with tailored properties. For example, it can be used to synthesize polymers with improved thermal stability or enhanced mechanical strength. These materials have potential applications in areas such as electronics, coatings, and biomedical devices.

The environmental impact of 4-(1-Bromoethyl)benzoic acid has also been studied. Research has shown that the compound can be biodegraded under certain conditions, which is an important consideration for its use in industrial processes. However, proper handling and disposal practices are still necessary to minimize any potential environmental risks.

In conclusion, 4-(1-Bromoethyl)benzoic acid (CAS No. 113023-73-7) is a multifaceted compound with a wide range of applications in chemistry, pharmaceuticals, and materials science. Its unique molecular structure and chemical properties make it a valuable intermediate for the synthesis of more complex molecules and functional materials. Ongoing research continues to uncover new possibilities for its use, further highlighting its importance in these fields.